Cas no 1904628-78-9 (5-(1H-indol-3-yl)pent-2-enoic acid)

• Product Name: 5-(1H-indol-3-yl)pent-2-enoic acid
• CAS No: 1904628-78-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6416713
• PubChem ID: 117544786
• Update Time: 2025-05-25

5-(1H-indol-3-yl)pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)pent-2-enoic acid
• EN300-1791379
• 1904628-78-9

• Inchi： 1S/C13H13NO2/c15-13(16)8-4-1-5-10-9-14-12-7-3-2-6-11(10)12/h2-4,6-9,14H,1,5H2,(H,15,16)/b8-4+
• InChI Key： AEXCMXDKYCHUEZ-XBXARRHUSA-N
• SMILES： OC(/C=C/CCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(1H-indol-3-yl)pent-2-enoic acid

Recent Advances in the Study of 5-(1H-indol-3-yl)pent-2-enoic acid (CAS: 1904628-78-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(1H-indol-3-yl)pent-2-enoic acid (CAS: 1904628-78-9) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This indole-derived unsaturated fatty acid exhibits unique structural and functional properties, making it a promising candidate for drug discovery and development. Recent studies have explored its role as a bioactive molecule, particularly in modulating key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases.

One of the most notable findings in recent research is the compound's ability to interact with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors that regulate gene expression related to metabolism and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(1H-indol-3-yl)pent-2-enoic acid acts as a selective PPARγ modulator, showing anti-inflammatory effects in vitro and in vivo models of colitis. The study highlighted the compound's potential as a lead structure for developing novel anti-inflammatory agents with fewer side effects compared to traditional PPARγ agonists.

In the field of oncology, researchers have investigated the anticancer properties of 5-(1H-indol-3-yl)pent-2-enoic acid. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated Wnt/β-catenin signaling. The mechanism appears to involve inhibition of β-catenin nuclear translocation and subsequent downregulation of oncogenic target genes. These findings suggest potential applications in targeted cancer therapies, especially for tumors dependent on Wnt signaling.

The synthetic accessibility of 5-(1H-indol-3-yl)pent-2-enoic acid has also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described an improved synthetic route with higher yield and better stereoselectivity, which could facilitate further pharmacological evaluation and structure-activity relationship studies. The new synthetic approach employs a Horner-Wadsworth-Emmons olefination as the key step, providing the (E)-isomer with excellent selectivity (>95%).

Emerging research has also explored the compound's potential in neurodegenerative diseases. Preliminary studies suggest that 5-(1H-indol-3-yl)pent-2-enoic acid may have neuroprotective effects by reducing oxidative stress and inhibiting protein aggregation, although these findings require further validation. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, enhances its potential as a central nervous system-active agent.

Despite these promising developments, challenges remain in the clinical translation of 5-(1H-indol-3-yl)pent-2-enoic acid. Current research efforts are focused on optimizing its pharmacokinetic properties, including metabolic stability and oral bioavailability. Several research groups are working on structural analogs and prodrug strategies to address these limitations while maintaining the compound's biological activity.

In conclusion, 5-(1H-indol-3-yl)pent-2-enoic acid (CAS: 1904628-78-9) represents an exciting area of research in chemical biology and pharmaceutical development. Its diverse biological activities and relatively simple structure make it an attractive scaffold for further medicinal chemistry optimization. As research progresses, this compound may lead to novel therapeutic agents for various diseases, particularly those involving inflammatory pathways and dysregulated cell signaling.